Cas no 842954-76-1 (2-Amino-1-(2-fluorophenyl)ethyldimethylamine)

• Product Name: 2-Amino-1-(2-fluorophenyl)ethyldimethylamine
• CAS No: 842954-76-1
• MF: C₁₀H₁₅FN₂
• MW: 182.237905740738
• CID: 3030526
• PubChem ID: 3163526
• Update Time: 2025-05-21

2-Amino-1-(2-fluorophenyl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUORO-PHENYL)-N1,N1-DIMETHYL-ETHANE-1,2-DIAMINE
• 1-(2-Fluoro-phenyl)-N*1*,N*1*-dimethyl-ethane-1,2-diamine
• SCHEMBL17571791
• 842954-76-1
• BS-32847
• [2-amino-1-(2-fluorophenyl)ethyl]dimethylamine
• CS-0208337
• 1-(2-Fluorophenyl)-N1,N1-dimethylethane-1,2-diamine
• 1-(2-fluorophenyl)-N,N-dimethylethane-1,2-diamine
• AKOS016046238
• AKOS000159547
• 2-Amino-1-(2-fluorophenyl)ethyldimethylamine

• MDL： MFCD06753110
• Inchi： 1S/C10H15FN2/c1-13(2)10(7-12)8-5-3-4-6-9(8)11/h3-6,10H,7,12H2,1-2H3
• InChI Key： SHXWXJULVODFTN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CN)N(C)C

Computed Properties

• Exact Mass: 182.12192665g/mol
• Monoisotopic Mass: 182.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

2-Amino-1-(2-fluorophenyl)ethyldimethylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Amino-1-(2-fluorophenyl)ethyldimethylamine

2-Amino-1-(2-fluorophenyl)ethyldimethylamine (CAS No 842954-76-1): A Comprehensive Overview

2-Amino-1-(2-fluorophenyl)ethyldimethylamine, identified by the CAS registry number 842954-76-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of ethyldimethylamine, with a fluorophenyl group attached to the ethyl chain and an amino group at the second position. Its structure makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 2-Amino-1-(2-fluorophenyl)ethyldimethylamine typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and possibly Friedel-Crafts alkylation to introduce the fluorophenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

Structurally, this compound features a unique combination of functional groups: the amino group (-NH₂), the dimethylamino group (-NMe₂), and the fluorophenyl ring. These groups contribute to its reactivity and versatility in chemical reactions. The amino group can act as a nucleophile or base, while the dimethylamino group enhances basicity and can participate in hydrogen bonding. The fluorophenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in various chemical transformations.

Recent studies have highlighted the potential of 2-Amino-1-(2-fluorophenyl)ethyldimethylamine as a building block in medicinal chemistry. Its ability to form stable amide bonds makes it a valuable intermediate in peptide synthesis. Additionally, its fluorinated aromatic ring can serve as a scaffold for developing bioactive molecules with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

In terms of applications, this compound has shown promise in agrochemical research. Its ability to interact with biological systems through multiple functional groups suggests potential as a herbicide or fungicide. Recent field trials have demonstrated its efficacy in controlling plant pathogens without significant adverse effects on non-target organisms.

The electronic properties of 842954-76-1 make it an interesting candidate for use in materials science. Its ability to act as both an electron donor and acceptor under certain conditions could be exploited in designing new materials for electronics or energy storage applications. Researchers are currently investigating its potential as a component in organic semiconductors and electrocatalysts.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and handling to avoid exposure. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

In conclusion, 2-Amino-1-(2-fluorophenyl)ethyldimethylamine (CAS No 842954-76-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, agrochemicals, and materials science.